Cas no 1613363-17-9 (1-Oxa-7-azaspiro[4.4]nonan-3-ol)

• Product Name: 1-Oxa-7-azaspiro[4.4]nonan-3-ol
• CAS No: 1613363-17-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6793562
• PubChem ID: 90204447
• Update Time: 2025-10-28

1-Oxa-7-azaspiro[4.4]nonan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1613363-17-9
• DB-132949
• 1-oxa-7-azaspiro[4.4]nonan-3-ol
• SCHEMBL17190112
• 1-Oxa-7-azaspiro[4.4]nonan-3-ol

• Inchi： 1S/C7H13NO2/c9-6-3-7(10-4-6)1-2-8-5-7/h6,8-9H,1-5H2
• InChI Key： QPMVKECMMBYVGU-UHFFFAOYSA-N
• SMILES： O1CC(CC21CNCC2)O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 1-Oxa-7-azaspiro[4.4]nonan-3-ol

Introduction to 1-Oxa-7-azaspiro[4.4]nonan-3-ol (CAS No. 1613363-17-9)

1-Oxa-7-azaspiro[4.4]nonan-3-ol, identified by its CAS number 1613363-17-9, is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic compound features a nitrogen-containing oxygen bridge, making it a promising candidate for various biochemical applications. The intricate architecture of 1-Oxa-7-azaspiro[4.4]nonan-3-ol not only distinguishes it from conventional scaffolds but also offers a rich chemical space for modulating biological targets.

The compound’s name, derived from its spirocyclic framework and functional groups, underscores its molecular complexity. The presence of an oxygen atom in the spiro ring and a hydroxyl group at the 3-position introduces multiple potential sites for chemical modification and interaction with biological systems. This structural motif has been explored in recent years for its potential role in drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-Oxa-7-azaspiro[4.4]nonan-3-ol with greater precision. Molecular docking studies have revealed that this compound exhibits high binding affinity to several enzymes and receptors implicated in metabolic and neurodegenerative diseases. These findings align with emerging research suggesting that spirocyclic compounds may serve as versatile pharmacophores, offering advantages over traditional small-molecule drugs in terms of selectivity and bioavailability.

In the realm of medicinal chemistry, the synthesis of 1-Oxa-7-azaspiro[4.4]nonan-3-ol has been optimized through multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. The synthesis pathway highlights the compound’s synthetic accessibility, which is crucial for large-scale production and further derivatization studies. Researchers have leveraged modern catalytic systems to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

The biological activity of 1-Oxa-7-azaspiro[4.4]nonan-3-ol has been investigated in several preclinical models. Preliminary studies indicate that this compound demonstrates anti-inflammatory properties by modulating cytokine release pathways. Additionally, its ability to interact with membrane-bound receptors suggests potential applications in treating conditions associated with aberrant signaling cascades. These findings are particularly relevant given the growing body of evidence linking dysregulated inflammation to chronic diseases such as arthritis and cardiovascular disorders.

One of the most compelling aspects of 1-Oxa-7-azaspiro[4.4]nonan-3-ol is its structural versatility, which allows for the creation of a diverse library of derivatives through functional group interconversion and heterocyclic expansion. This flexibility has spurred interest among synthetic chemists who are exploring novel methodologies to expand the compound’s chemical space. For instance, introducing additional nitrogen or oxygen atoms into the spiro framework could yield analogs with enhanced bioactivity or improved metabolic stability.

The role of 1-Oxa-7-azaspiro[4.4]nonan-3-ol in drug development is further underscored by its compatibility with modern biocatalytic approaches. Enzymatic modifications have been employed to introduce specific functional groups while maintaining regioselectivity, a critical factor in designing drugs with minimal off-target effects. These biocatalytic strategies not only streamline synthetic routes but also contribute to sustainable chemistry practices by reducing waste and energy consumption.

As research progresses, the therapeutic potential of 1-Oxa-7-azaspiro[4.4]nonan-3-ol continues to expand beyond traditional indications. Emerging data suggest that this compound may play a role in neuroprotective therapies, particularly in conditions characterized by oxidative stress and neuronal degeneration. The ability of spirocyclic compounds to cross the blood-brain barrier has opened new avenues for treating central nervous system disorders without compromising efficacy.

The regulatory landscape for 1-Oxa-7-azaspiro[4.4]nonan-3-ol is evolving in tandem with advancements in drug development methodologies. Regulatory agencies are increasingly recognizing the value of spirocyclic compounds due to their unique structural features and demonstrated biological activity. This recognition has facilitated faster approval processes for novel derivatives, expediting their transition from bench to bedside.

In conclusion, 1-Oxa-7-azaspiro[4.4]nonan-3-ol (CAS No. 1613363-17-9) represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold with broad therapeutic implications. Its structural complexity, synthetic accessibility, and biological activity make it a compelling candidate for further investigation in drug discovery programs aimed at treating inflammatory, metabolic, and neurodegenerative diseases.